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Compound of Interest

Compound Name: 4-Chloro-2-methylaniline

Cat. No.: B164923

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2-methylaniline

Introduction

4-Chloro-2-methylaniline, also known as 2-amino-4-chlorotoluene or p-chloro-o-toluidine, is
an aromatic amine used in the synthesis of various organic compounds, including dyes,
pigments, and pharmaceuticals. Due to its potential health hazards, strict safety and handling
precautions are imperative for researchers, scientists, and drug development professionals
who may come into contact with this chemical. This guide provides a comprehensive overview
of its properties, hazards, and safe handling procedures.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chloro-2-methylaniline is
fundamental to its safe handling and storage.
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Property Value

CAS Number 95-69-2

Molecular Formula C7HsCIN

Molecular Weight 141.60 g/mol

Appearance White to tan crystalline solid
Melting Point 29-31 °C (84-88 °F)

Boiling Point 241 °C (466 °F)

Solubility in Water 1.3 g/Lat20 °C

Vapor Pressure 0.03 mmHg at 25 °C

Toxicological Data

Exposure to 4-Chloro-2-methylaniline can lead to significant health effects. The following
table summarizes key toxicological data.

Metric Value Species Route
LD50 (Oral) 1600 mg/kg Rat Oral
LD50 (Dermal) >2000 mg/kg Rabbit Dermal

Health Hazards and First Aid
Summary of Health Hazards

o Acute Effects: Harmful if swallowed or in contact with skin. Causes skin irritation and serious
eye irritation. May cause respiratory irritation.

o Chronic Effects: Suspected of causing cancer. May cause damage to organs through
prolonged or repeated exposure.

First Aid Measures
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The following diagram outlines the immediate first aid procedures following exposure to 4-

Chloro-2-methylaniline.

Exposure Route

Inhalation Skin Contact Eye Contact Ingestion
mmediate Action
Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15-20 mins

Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 4-Chloro-2-methylaniline exposure.

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure.

Personal Protective Equipment (PPE)

The following diagram illustrates the necessary PPE for handling 4-Chloro-2-methylaniline.

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

YYVY

Specific Recommendations

Chemical safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile rubber)

Lab coat, long-sleeved shirt, and trousers

Use in a well-ventilated area or with a respirator

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment (PPE).

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from incompatible materials such as oxidizing agents.

o Store in an area designated for carcinogens.

Spill and Emergency Procedures

In the event of a spill or release, follow these procedures to ensure safety and minimize
environmental contamination.

Spill Response Workflow
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Spill Detected

Evacuate Immediate Area

.

Ensure Adequate Ventilation

.

Don Appropriate PPE

.

Contain Spill with Inert Material

.

Collect Spill with Non-Sparking Tools

:

Dispose of Waste in Accordance with Regulations

.

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Chloro-2-methylaniline spill.
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Experimental Protocols
Acute Oral Toxicity Study (Representative Protocol)

This protocol is a generalized representation based on OECD Guideline 423.
¢ Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

e Housing and Acclimatization: Animals are housed in standard conditions and acclimatized for
at least 5 days before the study.

e Dose Administration: A starting dose of 1600 mg/kg (based on the known LD50) is
administered to a group of three animals by gavage.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Data Analysis: The LD50 is estimated based on the observed mortality.

Disposal Considerations

Dispose of 4-Chloro-2-methylaniline and its contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is considered a hazardous
waste.

Disclaimer

This guide is intended for informational purposes only and is not a substitute for professional
safety training and judgment. Always consult the most current Safety Data Sheet (SDS) for 4-
Chloro-2-methylaniline before use.

 To cite this document: BenchChem. [safety and handling precautions for 4-Chloro-2-
methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164923#safety-and-handling-precautions-for-4-
chloro-2-methylaniline]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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